Cas no 16537-17-0 (Benzoic acid, 3-chloro-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 3-chloro-, 1,1-dimethylethyl ester
• CAS No: 16537-17-0
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 1345686
• PubChem ID: 11851029
• Update Time: 2025-04-20

Benzoic acid, 3-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-, 1,1-dimethylethyl ester
• tert-butyl 3-chlorobenzoate
• 16537-17-0
• DTXSID90474413
• AKOS013210647
• Tert-butyl3-chlorobenzoate

• Inchi： 1S/C11H13ClO2/c1-11(2,3)14-10(13)8-5-4-6-9(12)7-8/h4-7H,1-3H3
• InChI Key： BNZMKPCWUHXVJW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters